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Chemical Profile and Natural Source

Source Plant: Myristica malabarica Lam., also known as Malabar nutmeg, rampatri, or Bombay
mace [1] [2]. It is endemic to the Western Ghats of India and belongs to the Myristicaceae family [1].

Chemical Classification: Malabaricone C is a diarylnonanoid [3]. Its IUPAC name is 1-(2,6-
dihydroxyphenyl)-9-(3,4-dihydroxyphenyl)nonan-1-one [4].

Isolation and Synthesis: It can be isolated from the fruit arils of Myristica malabarica [4]. An efficient
chemical synthesis method using a cross-metathesis strategy has also been developed to produce

high-purity (>95%) Malabaricone C for research [4].

Key Pharmacological Activities and Quantitative Data

The table below summarizes the core pharmacological activities and experimental findings for

Malabaricone C.

Pharmacological
Activity

Experimental
Model/Assay

Key Findings/Result
Proposed Mechanism
of Action

Antioxidant [3] DPPH radical

scavenging assay

Potent radical scavenger,

superior to curcumin [3]

Direct free radical

scavenging [3]
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Pharmacological
Activity

Experimental
Model/Assay

Key Findings/Result
Proposed Mechanism
of Action

Fe(II)-induced lipid

peroxidation (LPO)
in rat liver

mitochondria

Prevented LPO more

efficiently than curcumin
[3]

Radical scavenging

and Fe(II) chelation [3]

γ-ray-induced

damage to pBR322
plasmid DNA

Protected DNA in a

concentration-dependent
manner [3]

Hydroxyl radical (•OH)

scavenging [3]

Anti-inflammatory &
Immunomodulatory [4]

Mitogen-induced T-
cell proliferation

Inhibited proliferation of T-
cells (IC50 ~10 μM); effect

reversed by N-acetyl
cysteine (NAC) [4]

Depletion of cellular
thiols (reducing

agents), altering redox
balance [4]

Cytokine secretion
(IL-2, IL-6, IFN-γ)

from lymphocytes

Significantly reduced
cytokine levels [4]

Inhibition of NF-κB
DNA binding and

MAPK (ERK/JNK)
phosphorylation [4]

Mouse model of
acute GvHD

Completely abrogated
GvHD-associated

morbidity and mortality [4]

Suppression of hyper-
activated donor T-cells

[4]

Mechanisms of Action in Immunomodulation

Malabaricone C suppresses hyperactive T-cell responses, which are central to various inflammatory and

autoimmune disorders. Its mechanism primarily involves modulating the cellular redox environment.
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Malabaricone C

Depletion of Cellular Thiols

Altered Redox Balance

Inhibition of NF-κB
DNA Binding

Inhibition of MAPK
(ERK/JNK) Phosphorylation

Reduced Cytokine
Secretion (IL-2, IFN-γ)

Inhibition of T-cell
Proliferation

Suppression of
GvHD in vivo

N-acetylcysteine (NAC)
(Reverses Effect)

Replenishes
Thiols
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Malabaricone C immunomodulation via redox signaling and T-cell suppression.

Detailed Experimental Protocols

For researchers looking to replicate key findings, here are summaries of critical methodologies from the

literature.
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Protocol for Assessing T-Cell Proliferation Inhibition [4]

Cell Isolation & Staining: Isolate splenic lymphocytes from mice (e.g., C57BL/6). Stain cells with
CFSE (5 μM), a fluorescent dye that dilutes with each cell division.

Pre-treatment & Stimulation: Incubate lymphocytes with Malabaricone C (e.g., 1-10 μM) for 2
hours. Stimulate T-cells using Concanavalin A (2.5 μg/mL) or anti-CD3/anti-CD28 antibodies.

Culture & Analysis: Culture cells for 72 hours. Analyze proliferation by measuring CFSE dye
dilution using flow cytometry. Cells showing reduced fluorescence intensity are counted as

proliferated.

Protocol for Antioxidant Activity (DPPH Assay) [3]

Sample Preparation: Prepare a methanol extract of Myristica malabarica or isolate Malabaricone C
using column chromatography.

Reaction Incubation: Mix the sample solution with a DPPH (1,1-diphenyl-2-picrylhydrazyl) radical
solution in methanol.

Measurement: Incubate the mixture in the dark. Measure the decrease in absorbance at a specific
wavelength (typically 517 nm) after a set period. The scavenging activity is calculated based on the

reduction of the DPPH radical.

Protocol for Confirming Redox-Modulation Mechanism [4]

Pre-treatment with Antioxidant: Pre-incubate lymphocytes with N-acetyl cysteine (NAC) (a thiol

antioxidant) for 2 hours before adding Malabaricone C.
Assessment of Reversal: Proceed with the T-cell proliferation or cytokine secretion assay.

Restoration of proliferation or cytokine levels upon NAC pre-treatment indicates that
Malabaricone C acts through thiol depletion and redox imbalance.

Therapeutic Potential and Future Prospects

The research indicates strong potential for Malabaricone C in managing T-cell hyperactivation disorders

[4]. Its efficacy in preventing acute GvHD in mice without altering T-cell homeostasis is a significant finding

for transplantation medicine [4]. Future work should focus on:

Preclinical toxicology and pharmacokinetic studies.

Exploring its efficacy in other autoimmune disease models.
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Further elucidating its precise molecular targets within the redox signaling network.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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